Cas no 1396808-56-2 (1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea)

• Product Name: 1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea
• CAS No: 1396808-56-2
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• CID: 5761398
• PubChem ID: 71786539
• Update Time: 2025-11-07

1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• VU0534401-1
• 1396808-56-2
• 1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea
• 1-(4-ethoxyphenyl)-3-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]urea
• AKOS024534973
• F6178-3676
• 1-(4-ethoxyphenyl)-3-((1-nicotinoylpiperidin-4-yl)methyl)urea

• Inchi： 1S/C21H26N4O3/c1-2-28-19-7-5-18(6-8-19)24-21(27)23-14-16-9-12-25(13-10-16)20(26)17-4-3-11-22-15-17/h3-8,11,15-16H,2,9-10,12-14H2,1H3,(H2,23,24,27)
• InChI Key： NLSGVZIKPBHWBP-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CCC(CNC(NC2C=CC(=CC=2)OCC)=O)CC1

Computed Properties

• Exact Mass: 382.20049070g/mol
• Monoisotopic Mass: 382.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea

Compound CAS No. 1396808-56-2: A Comprehensive Overview

The compound with CAS No. 1396808-56-2, known as 1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

1-(4-Ethoxyphenyl) group in the molecule contributes to its aromatic stability and enhances its solubility in organic solvents, which is crucial for its application in drug delivery systems. The pyridine-3-carbonyl moiety introduces electron-withdrawing properties, which can influence the molecule's reactivity and selectivity in various chemical reactions. Furthermore, the piperidin-4-yl ring system adds a cyclic amine structure, providing additional flexibility and binding capabilities, particularly in interactions with biological targets.

Recent studies have highlighted the potential of this compound as a bioactive agent in therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory drug development. Additionally, the molecule's structure has been optimized for improved bioavailability, making it a promising candidate for oral drug delivery systems.

The synthesis of 1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly enhanced the efficiency of its production, reducing both time and cost while maintaining high purity levels.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the precise molecular geometry of this compound. These studies have revealed that the molecule adopts a rigid conformation due to steric interactions between its aromatic and cyclic amine groups, which is critical for its biological activity.

Moreover, computational modeling studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations have demonstrated that the pyridine-3-carbonyl group plays a pivotal role in binding to specific receptor sites, suggesting its potential as a lead compound for drug design.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions, which is a positive attribute for its potential use in pharmaceutical applications where environmental safety is a concern.

In conclusion, 1-(4-ethoxyphenyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea (CAS No. 1396808-56-2) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with promising biological activities and efficient synthesis methods, positions it as a valuable asset in both academic research and industrial development.